Cas no 5443-33-4 (N-(5-Chloro-2-nitrophenyl)acetamide)

• Product Name: N-(5-Chloro-2-nitrophenyl)acetamide
• CAS No: 5443-33-4
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 387239
• PubChem ID: 224170
• Update Time: 2025-04-19

N-(5-Chloro-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-chloro-2-nitrophenyl)-
• N-(5-chloro-2-nitrophenyl)acetamide
• 2-acetamido-4-chloro-1-nitrobenzene
• 5-Chlor-2-nitro-acetanilid
• 5-Chloro-2-nitroacetanilide
• acetic acid-(5-chloro-2-nitro-anilide)
• Essigsaeure-(5-chlor-2-nitro-anilid)
• N-acetyl-5-chloro-2-nitroaniline
• DTXSID70279362
• 4,4-[1,4-PHENYLENEBIS(OXY)]BIS[3-(TRIFLUOROMETHYL]BENZENAMINE
• NSC12464
• 5-chloro-2-nitro acetanilide
• YWANGSCDWBUSBK-UHFFFAOYSA-N
• 6-Nitro-3-chlor-acetanilid
• MFCD00570730
• 5'-Chloro-2'-Nitroacetylaniline
• NSC-12464
• EF-0226
• FT-0686989
• SCHEMBL1551583
• AKOS000546342
• AG-205/06405017
• N-(5-chloro-2-nitro-phenyl)acetamide
• A870454
• 5443-33-4
• DB-071850
• 5-CHLORO-2-NITROACETYLANILINE
• N-(5-Chloro-2-nitrophenyl)acetamide

• MDL： MFCD00570730
• Inchi： 1S/C8H7ClN2O3/c1-5(12)10-7-4-6(9)2-3-8(7)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key： YWANGSCDWBUSBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.01500
• Monoisotopic Mass: 172.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.494
• Melting Point: 125-129 °C
• Boiling Point: 323.4°Cat760mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.628
• PSA: 74.92000
• LogP: 2.80280